Cas no 361479-51-8 (4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione)

• Product Name: 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione
• CAS No: 361479-51-8
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 6123321
• PubChem ID: 3137520
• Update Time: 2025-10-29

4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione
• 2-(2-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)ethyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• 4,7-Methano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-[2-[4-(2-thienylsulfonyl)-1-piperazinyl]ethyl]-
• HMS1672N19
• 4-{2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethyl}-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione
• AKOS000532213
• Z56915406
• F0753-0027
• Oprea1_224740
• SR-01000356987
• SR-01000356987-1
• 4-[2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• AKOS016037159
• Oprea1_396693
• 361479-51-8
• EU-0039384

• Inchi： 1S/C19H23N3O4S2/c23-18-16-13-3-4-14(12-13)17(16)19(24)22(18)10-7-20-5-8-21(9-6-20)28(25,26)15-2-1-11-27-15/h1-4,11,13-14,16-17H,5-10,12H2
• InChI Key： LTMBYOBNFLPETK-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C3CC2C=C3)C(=O)N1CCN1CCN(S(C2SC=CC=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Additional information on 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione

Comprehensive Overview of 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione (CAS No. 361479-51-8)

The compound 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione, identified by its CAS No. 361479-51-8, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex structure, featuring a thiophene-sulfonyl moiety and a piperazine ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its unique tricyclic framework and dione functionality.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The 4-azatricyclo5.2.1.0^{2,6}dec-8-ene core of this compound aligns with trends in designing bioactive scaffolds for neurological and metabolic disorders. Its sulfonyl-piperazine segment is often associated with enhanced solubility and binding affinity, critical for optimizing pharmacokinetic properties. This has led to increased searches for "thiophene-sulfonyl derivatives in drug design" and "piperazine-based therapeutics," reflecting its relevance in modern medicinal chemistry.

Synthetic routes to CAS No. 361479-51-8 often involve multi-step protocols, emphasizing the importance of regioselective functionalization and stereochemical control. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity, a topic frequently queried in academic forums. Additionally, its stability under physiological conditions is a key consideration for researchers exploring "prodrug strategies" or "sustained-release formulations."

From an industrial perspective, scalability and cost-effectiveness of producing 4-{2-4-(thiophene-2-sulfonyl)piperazin-1-ylethyl}-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione remain hot topics. Innovations in green chemistry and catalytic processes are being explored to address these challenges, resonating with the growing emphasis on sustainable synthesis. Searches for "eco-friendly heterocyclic synthesis" highlight this intersection of environmental concerns and chemical innovation.

In summary, CAS No. 361479-51-8 represents a compelling case study in the convergence of structural complexity, therapeutic potential, and synthetic ingenuity. Its study not only advances fundamental chemistry but also responds to contemporary demands for targeted molecular interventions and sustainable production.